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Head-to-Head Comparison: Zegerid vs. Prevacid
for Gastric pH Control
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective, data-driven comparison of Zegerid (immediate-release

omeprazole and sodium bicarbonate) and Prevacid (delayed-release lansoprazole) in their

capacity to control gastric pH. The information presented is collated from head-to-head clinical

studies to assist in research and development decision-making.

Executive Summary
Zegerid, an immediate-release formulation of the proton pump inhibitor (PPI) omeprazole,

demonstrates a more rapid onset of action in elevating intragastric pH compared to Prevacid, a

delayed-release formulation of lansoprazole.[1][2][3] Clinical data indicates that Zegerid
achieves significant gastric acid suppression faster and, at a steady state, maintains a higher

intragastric pH for a greater percentage of time over a 24-hour period.[1][2][3] While both drugs

are effective at reducing gastric acidity, their pharmacokinetic and pharmacodynamic profiles,

dictated by their unique formulations, lead to these notable differences in performance.[4][5]

Mechanism of Action: Proton Pump Inhibition
Both Zegerid and Prevacid belong to the class of drugs known as proton pump inhibitors

(PPIs). Their primary mechanism involves the irreversible inhibition of the hydrogen-potassium
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adenosine triphosphatase (H+/K+ ATPase) enzyme system, also known as the proton pump,

located in the gastric parietal cells.[5] This action is the final step in gastric acid secretion. The

key difference lies in their formulation. Zegerid combines omeprazole with sodium bicarbonate,

which protects the acid-labile omeprazole from degradation in the stomach's acidic

environment and promotes its rapid absorption.[4] Prevacid, on the other hand, utilizes an

enteric coating to protect the lansoprazole, delaying its release and absorption until it reaches

the more alkaline environment of the small intestine.
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Caption: Mechanism of Proton Pump Inhibitors (PPIs).

Quantitative Comparison of Gastric pH Control
The following tables summarize the key pharmacodynamic endpoints from a head-to-head,

randomized, crossover study comparing Zegerid (immediate-release omeprazole 20

mg/sodium bicarbonate 1100 mg) and Prevacid (delayed-release lansoprazole 15 mg) in

healthy adult volunteers.[1][2][3]

Table 1: Onset of Action and Acid Suppression on Day 1

Parameter Zegerid (IR-OME) Prevacid (DR-LAN) Significance

Time to Sustained

Inhibition of Acidity
Significantly Faster Slower -
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Data derived from a study where Zegerid showed a statistically significant sustained inhibition

of intragastric pH over each 5-minute interval from 10 to 95 minutes on day 1.[6]

Table 2: Gastric pH Control at Steady State (Day 7)

Parameter Zegerid (IR-OME) Prevacid (DR-LAN) p-value

Median 24-h

Intragastric pH
Significantly Higher Lower <0.05

Percentage of Time

with pH > 4 (24-h)
Significantly Longer Shorter 0.007

Onset of Significant

Difference in Median

pH

10-15 min post-dose - 0.024

Duration of Significant

Difference in Median

pH

Sustained through

115-120 min
- 0.017

IR-OME: Immediate-Release Omeprazole; DR-LAN: Delayed-Release Lansoprazole.[1][2][3]

Experimental Protocols
The data presented above was primarily sourced from a single-center, open-label, three-way

crossover study.[1][2][3]

Study Design:

Participants: 63 healthy, fasting adult volunteers.[1][2]

Treatments:

Zegerid (immediate-release omeprazole 20 mg/sodium bicarbonate 1100 mg) once daily.

Prevacid (delayed-release lansoprazole 15 mg) once daily.

No treatment (control).
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Procedure: Subjects were randomized to one of the three treatment arms for a 7-day period.

Following a washout period, they "crossed over" to the other treatment arms until each

subject had completed all three phases.

Primary Efficacy Endpoint: The earliest time on day 7 where a statistically significant

difference in median intragastric pH was observed between Zegerid and Prevacid for three

consecutive 5-minute intervals.[1][2]

Secondary Endpoints: Comparison of the effects of the active treatments on days 1 and 7,

including the time to sustained inhibition of gastric acidity and the percentage of time with

intragastric pH > 4.[1][2]

Data Collection: Intragastric pH levels were continuously monitored.
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Caption: Crossover Study Experimental Workflow.
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Conclusion
The available clinical data from head-to-head comparisons indicates that Zegerid (immediate-

release omeprazole/sodium bicarbonate) provides a more rapid and sustained control of

intragastric pH compared to Prevacid (delayed-release lansoprazole).[1][2][3] The immediate-

release formulation of Zegerid facilitates faster absorption of omeprazole, leading to a quicker

onset of its acid-suppressing effects.[7] For research and development contexts where rapid

elevation of gastric pH is a critical parameter, Zegerid demonstrates a clear pharmacodynamic

advantage. While both drugs are effective PPIs, their formulation differences result in distinct

profiles of gastric acid control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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gastric pH control]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1261695#head-to-head-comparison-of-zegerid-and-
prevacid-on-gastric-ph-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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